rac 1,2-Bis-palmitoyl-3-chloropropanediol-13C5
rac 1,2-Bis-palmitoyl-3-chloropropanediol-13C5
Brand Name:
Vulcanchem
CAS No.:
1246815-94-0
VCID:
VC0136049
InChI:
InChI=1S/C35H67ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(37)39-32-33(31-36)40-35(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33H,3-32H2,1-2H3/i29+1,30+1,33+1,34+1,35+1
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(CCl)OC(=O)CCCCCCCCCCCCCCC
Molecular Formula:
C35H67ClO4
Molecular Weight:
592.329
rac 1,2-Bis-palmitoyl-3-chloropropanediol-13C5
CAS No.: 1246815-94-0
Reference Standards
VCID: VC0136049
Molecular Formula: C35H67ClO4
Molecular Weight: 592.329
| CAS No. | 1246815-94-0 |
|---|---|
| Product Name | rac 1,2-Bis-palmitoyl-3-chloropropanediol-13C5 |
| Molecular Formula | C35H67ClO4 |
| Molecular Weight | 592.329 |
| IUPAC Name | (3-chloro-2-(1,2-13C2)hexadecanoyloxy(213C)propyl) (1,2-13C2)hexadecanoate |
| Standard InChI | InChI=1S/C35H67ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(37)39-32-33(31-36)40-35(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33H,3-32H2,1-2H3/i29+1,30+1,33+1,34+1,35+1 |
| Standard InChIKey | MQWXVGSHNINWHB-GTQNAZBSSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)OCC(CCl)OC(=O)CCCCCCCCCCCCCCC |
| Synonyms | Hexadecanoic Acid 1,1’-[1-Chloromethyl)-1,2-ethanediyl] Ester-13C5; 3-Chloropropane-1,2-diol Dipalmiate-13C5; rac 1,2-Di-palmitoyl-3-chloropropanediol-13C5; 3-MCPD-1,2-dipalmitoyl ester-13C5; |
| PubChem Compound | 71314102 |
| Last Modified | Nov 11 2021 |
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